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Introduction

The Toxicity Characteristic Leaching Procedure (TCLP) is a crucial regulatory test designed by

the U.S. Environmental Protection Agency (EPA) to simulate the leaching of contaminants from

solid waste in a landfill environment.[1][2][3] This application note provides a detailed protocol

for conducting the TCLP test, specifically focusing on calcium arsenate (Ca₃(AsO₄)₂), a

compound that has seen historical use as a pesticide and herbicide.[4][5] Due to its arsenic

content, determining the leaching potential of calcium arsenate-containing waste is critical for

environmental risk assessment and proper waste management. The regulatory limit for arsenic

in the TCLP leachate is 5.0 mg/L; exceeding this concentration classifies the waste as

hazardous.[6][7][8]

Calcium arsenate is known for its high solubility in water, which can lead to significant

leaching of arsenic during the TCLP test.[4][9] Studies have shown that untreated calcium
arsenate can result in TCLP filtrate concentrations as high as 3500 mg/L of arsenic, far

exceeding the regulatory limit.[9] This underscores the importance of accurate and

standardized testing for any waste containing this compound.
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The following tables summarize key quantitative data relevant to the TCLP test for arsenic.

Table 1: TCLP Regulatory Limit for Arsenic

Contaminant EPA Hazardous Waste No. Regulatory Limit (mg/L)

Arsenic D004 5.0

Source: U.S. EPA[7][8]

Table 2: Composition of TCLP Extraction Fluids

Extraction Fluid Composition Final pH

Fluid #1

5.7 mL glacial acetic acid +

64.3 mL 1.0 N NaOH, diluted

to 1 L with reagent water.

4.93 ± 0.05

Fluid #2

5.7 mL glacial acetic acid,

diluted to 1 L with reagent

water.

2.88 ± 0.05

Source: EPA Method 1311[10]

[11]

Table 3: Preliminary Sample Evaluation for Extraction Fluid Selection

pH of Water/Sample Mixture Extraction Fluid to Use

< 5.0 Fluid #1

> 5.0
Fluid #1 (after adding 3.5 mL 1N HCl and re-

testing) or Fluid #2 if pH remains > 5.0

Source: EPA Method 1311[10][11]
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This protocol is based on the EPA SW-846 Method 1311 for the Toxicity Characteristic

Leaching Procedure.[11][12]

1.0 Scope and Application

This method is designed to determine the mobility of arsenic from solid waste containing

calcium arsenate.[11][12] If a total analysis of the waste shows that the arsenic concentration

is less than 100 mg/kg (applying the "Rule of 20," where 20 times the regulatory limit of 5.0

mg/L is 100 mg/L), the TCLP test may not be necessary.[6][13]

2.0 Apparatus and Reagents

Agitation Apparatus: Must be capable of rotating the extraction vessels end-over-end at 30 ±

2 rpm.[10]

Extraction Vessels: Glass or polyethylene bottles with sufficient capacity to hold the sample

and extraction fluid. For volatile organic analysis, a zero-headspace extraction vessel (ZHE)

is required.

Filtration Device: A filter holder capable of withstanding the pressures required to separate

the solid and liquid phases.

Filters: Glass fiber filters with a pore size of 0.6 to 0.8 µm.[11]

pH Meter: Accurate to ± 0.05 pH units.[10]

Analytical Balance: Accurate to ± 0.01 g.[10]

Reagents:

Reagent Water (ASTM Type II or equivalent)

Glacial Acetic Acid (ACS grade)[10]

1.0 N Sodium Hydroxide (NaOH)[10]

1.0 N Hydrochloric Acid (HCl)[10]
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Nitric Acid (for preserving the final leachate)[10]

3.0 Sample Preparation

Determine Percent Solids: For waste with a liquid component, determine the percent of dry

solids. If the sample contains less than 0.5% dry solids, the filtered liquid is considered the

TCLP extract, and the extraction procedure is not necessary.[11]

Particle Size Reduction: The solid portion of the sample must be able to pass through a 9.5

mm sieve. If necessary, crush, cut, or grind the sample to meet this requirement.[2][10]

4.0 Extraction Fluid Selection

Weigh 5.0 g of the solid material into a 500 mL beaker.[11]

Add 96.5 mL of reagent water, cover with a watch glass, and stir vigorously for 5 minutes.[11]

Measure the pH of the slurry.

If the pH is less than 5.0, use Extraction Fluid #1.[10][11]

If the pH is greater than 5.0, add 3.5 mL of 1 N HCl, slurry briefly, and heat to 50°C for 10

minutes. Cool to room temperature and re-measure the pH. If the pH is now less than 5.0,

use Extraction Fluid #1. If it is still greater than 5.0, use Extraction Fluid #2.[10]

5.0 Extraction Procedure

Weigh out a representative sample of the solid waste. A minimum of 100 g is recommended.

[11]

Place the sample in the extraction vessel.

Add an amount of the selected extraction fluid equal to 20 times the weight of the solid

sample. The formula is: Weight of Extraction Fluid = 20 x Weight of Solid Sample[2][11]

Securely cap the extraction vessel.
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Place the vessel in the agitation apparatus and rotate end-over-end at 30 ± 2 rpm for 18 ± 2

hours.[10]

6.0 Post-Extraction Filtration

After agitation, separate the liquid extract from the solid phase by filtering through a new

glass fiber filter.

The filtrate is the TCLP extract.

7.0 Leachate Analysis

Preserve the TCLP extract for arsenic analysis by acidifying with nitric acid to a pH of less

than 2.[10]

Analyze the arsenic concentration in the extract using a suitable analytical method, such as

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-

Atomic Emission Spectrometry (ICP-AES).[3][14]

Compare the analytical result to the regulatory limit of 5.0 mg/L for arsenic.
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TCLP Experimental Workflow for Calcium Arsenate
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Caption: TCLP Workflow for Calcium Arsenate Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147906?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

